Cas no 53605-77-9 (11-Acetoxyundecyltrichlorosilane)

• Product Name: 11-Acetoxyundecyltrichlorosilane
• CAS No: 53605-77-9
• MF: C₁₃H₂₅Cl₃O₂Si
• MW: 347.7809
• MDL: MFCD03788190
• CID: 938819
• PubChem ID: 4376769
• Update Time: 2025-06-08

11-Acetoxyundecyltrichlorosilane Chemical and Physical Properties

Names and Identifiers

• 11-acetoxyundecyltrichlorosilane
• 11-trichlorosilylundecyl acetate
• Acetic acid 11-(trichlorosilyl)undecyl ester
• MFCD03788190
• SCHEMBL1806859
• DB-009468
• 53605-77-9
• GPHCMDOASQYDKS-UHFFFAOYSA-N
• DTXSID40402584
• 11-Acetoxyundecyltrichlorosilane

• MDL： MFCD03788190
• Inchi： 1S/C13H25Cl3O2Si/c1-13(17)18-11-9-7-5-3-2-4-6-8-10-12-19(14,15)16/h2-12H2,1H3
• InChI Key： GPHCMDOASQYDKS-UHFFFAOYSA-N
• SMILES： Cl[Si](C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC(C([H])([H])[H])=O)(Cl)Cl

Computed Properties

• Exact Mass: 346.06900
• Monoisotopic Mass: 346.068940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1,084 g/cm3
• Boiling Point: 147-149°C 1mm
• Flash Point: >110°C
• PSA: 26.30000
• LogP: 5.71570

11-Acetoxyundecyltrichlorosilane Security Information

• TSCA：No

Additional information on 11-Acetoxyundecyltrichlorosilane

Comprehensive Guide to 11-Acetoxyundecyltrichlorosilane (CAS No. 53605-77-9): Properties, Applications, and Innovations

11-Acetoxyundecyltrichlorosilane (CAS No. 53605-77-9) is a specialized organosilicon compound widely recognized for its unique chemical structure and versatile applications in surface modification and material science. This compound features a trichlorosilane group, which enables strong covalent bonding with substrates like glass, metals, and polymers, and an acetoxyundecyl chain that imparts hydrophobic or functional properties. Its molecular formula, C₁₃H₂₃Cl₃O₃Si, highlights its hybrid organic-inorganic nature, making it a valuable tool for researchers and industries alike.

In recent years, the demand for surface-functionalized materials has surged, driven by advancements in nanotechnology, biomedical devices, and renewable energy. 11-Acetoxyundecyltrichlorosilane addresses these needs by offering precise control over surface wettability, adhesion, and biocompatibility. For instance, its application in self-assembled monolayers (SAMs) has gained traction for creating anti-fouling coatings or biosensors. Users often search for "how to improve surface adhesion with silanes" or "best silane coupling agents for polymers," underscoring the compound's relevance in solving real-world challenges.

The synthesis of 11-Acetoxyundecyltrichlorosilane involves a multi-step process, including the reaction of undecylenic alcohol with acetic anhydride, followed by trichlorosilane addition. This method ensures high purity (>98%), as confirmed by GC-MS and NMR analysis. Researchers frequently inquire about "synthesis protocols for acetoxy-functional silanes" or "CAS 53605-77-9 suppliers," reflecting the compound's niche yet critical role in R&D. Notably, its stability under anhydrous conditions makes it suitable for storage and handling in controlled environments.

One of the trending applications of 11-Acetoxyundecyltrichlorosilane is in the development of smart coatings. With growing interest in "environmentally friendly hydrophobic coatings" and "anti-corrosion surface treatments," this compound enables the creation of durable, water-repellent layers on solar panels or automotive parts. Its compatibility with sol-gel chemistry further expands its use in hybrid materials for optical or electronic devices, aligning with searches like "silane-based coatings for electronics."

From a safety perspective, proper handling of 11-Acetoxyundecyltrichlorosilane requires inert atmosphere techniques due to its moisture sensitivity. However, its non-flammable nature and low volatility distinguish it from more hazardous alternatives. Environmental concerns have also prompted studies on its biodegradability, with results suggesting minimal ecological impact when used responsibly—a key point for users searching for "green chemistry silane alternatives."

In conclusion, 11-Acetoxyundecyltrichlorosilane (CAS No. 53605-77-9) stands at the intersection of innovation and practicality. Its ability to bridge organic and inorganic phases, coupled with rising demand for advanced materials, ensures its continued relevance. Whether for academic research or industrial-scale production, this compound offers solutions to modern challenges in adhesion, coatings, and beyond, making it a cornerstone of contemporary material science.